5,6-dimethyl-3-(2-oxo-2-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 5,6-dimethyl-3-[2-oxo-2-(3-pyridazin-3-yloxypyrrolidin-1-yl)ethyl]pyrimidin-4-one
• InChI: InChI=1S/C16H19N5O3/c1-11-12(2)17-10-21(16(11)23)9-15(22)20-7-5-13(8-20)24-14-4-3-6-18-19-14/h3-4,6,10,13H,5,7-9H2,1-2H3
• InChI Key: MEBFKKZIIZPXDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)N2CCC(C2)OC3=NN=CC=C3)C
• Molecular Formula: C16H19N5O3
• Molecular Weight: 329.35 g/mol

Description

5,6-dimethyl-3-(2-oxo-2-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)ethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C16H19N5O3 and its molecular weight is 329.36. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has demonstrated the synthesis of various pyrimidinone derivatives, revealing that many of these compounds exhibit significant antimicrobial and antifungal activities. For example, the synthesis and antimicrobial activity of some new pyrimidinone and oxazinone derivatives fused with thiophene rings have been explored, showing these compounds possess good antibacterial and antifungal activities comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Antibacterial Potential

Similarly, pyrimidine-linked pyrazole heterocyclics synthesized by microwave irradiative cyclocondensation demonstrated notable insecticidal and antibacterial potential, emphasizing the broad applicability of pyrimidinones in combating various bacterial strains and pests (Deohate & Palaspagar, 2020).

Anticancer and Anti-inflammatory Agents

Further investigations into pyrazolopyrimidines derivatives have highlighted their potential as anticancer and anti-5-lipoxygenase agents, showcasing the versatility of pyrimidinone compounds in medical research for developing new therapeutic agents (Rahmouni et al., 2016). Additionally, the synthesis of heterocyclic compounds containing a sulfonamido moiety has been pursued, with new compounds demonstrating significant antibacterial activity, thereby contributing to the development of new antibacterial agents (Azab et al., 2013).